Cas no 2229395-07-5 (1-benzyl-8-oxa-1-azaspiro4.5decane)

• Product Name: 1-benzyl-8-oxa-1-azaspiro4.5decane
• CAS No: 2229395-07-5
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6000371
• PubChem ID: 165846026
• Update Time: 2025-06-29

1-benzyl-8-oxa-1-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-8-oxa-1-azaspiro4.5decane
• EN300-1698632
• 1-benzyl-8-oxa-1-azaspiro[4.5]decane
• 2229395-07-5

• Inchi： 1S/C15H21NO/c1-2-5-14(6-3-1)13-16-10-4-7-15(16)8-11-17-12-9-15/h1-3,5-6H,4,7-13H2
• InChI Key： CRZJNPXFMUHSSA-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CCCN2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.5Ų

Additional information on 1-benzyl-8-oxa-1-azaspiro4.5decane

1-Benzyl-8-Oxa-1-Azaspiro[4.5]Decane: A Comprehensive Overview

1-Benzyl-8-Oxa-1-Azaspiro[4.5]Decane (CAS No: 2229395-07-5) is a unique chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its distinctive spirocyclic structure and potential applications in drug design. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, creating a unique three-dimensional structure that can influence its chemical and biological properties.

The spiro[4.5]decane framework of this compound is particularly interesting as it combines a four-membered ring with a five-membered ring, resulting in a molecule with significant structural rigidity and potential for stereochemical diversity. The presence of the benzyl group attached to the nitrogen atom further enhances its chemical versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry, particularly in the development of bioactive molecules with improved pharmacokinetic properties. 1-Benzyl-8-Oxa-1-Azaspiro[4.5]Decane has been explored for its potential as a scaffold in the design of inhibitors for various enzyme targets, including kinases and proteases. Its rigid structure allows for precise molecular interactions, which are crucial for achieving high specificity and potency in drug candidates.

One of the key areas of research involving this compound is its application in enzyme inhibition studies. Scientists have utilized its spirocyclic framework to develop molecules that can effectively bind to enzyme active sites, thereby inhibiting their catalytic activity. For instance, recent findings suggest that derivatives of 1-Benzyl-8-Oxa-1-Azaspiro[4.5]Decane may exhibit promising inhibitory activity against certain kinases involved in cancer progression, making them potential leads for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been studied for its role in synthetic methodologies. Researchers have developed novel synthetic routes to construct the spirocyclic core, often employing techniques such as ring-closing metathesis and enamine chemistry. These advancements have not only improved the efficiency of synthesizing this compound but also opened up new possibilities for creating structurally diverse spirocyclic derivatives.

The benzyl group attached to the nitrogen atom plays a critical role in modulating the physical and chemical properties of the molecule. For example, it contributes to the lipophilicity of the compound, which is an important factor in determining its bioavailability and permeability across biological membranes. Furthermore, the benzyl group can serve as a site for further functionalization, allowing chemists to introduce additional substituents that may enhance the compound's therapeutic potential.

Another area of interest is the stereochemistry of this compound. The spirocyclic structure introduces elements of asymmetry, leading to multiple stereoisomers that can exhibit distinct biological activities. Understanding and controlling the stereochemistry during synthesis are therefore essential for developing enantiomerically pure compounds with predictable pharmacological profiles.

Recent advancements in computational chemistry have also contributed to our understanding of 1-Benzyl-8-Oxa-1-Azaspiro[4.5]Decane's properties. Molecular modeling studies have provided insights into its conformational flexibility, electronic distribution, and interaction patterns with biological targets. These computational tools are increasingly being used to guide experimental efforts, enabling more efficient drug design processes.

In conclusion, 1-Benzyl-8-Oxa-1-Azaspiro[4.5]Decane (CAS No: 2229395-07-5) is a versatile and intriguing compound with significant potential in medicinal chemistry and organic synthesis. Its unique spirocyclic structure, combined with functional groups like the benzyl group, makes it an attractive scaffold for developing bioactive molecules with diverse applications.